9H-Fluoren-9-ylmethyl (3aR,6aS)-6a-(hydroxymethyl)-3-oxo-1,3a,4,6-tetrahydrofuro[3,4-c]pyrrole-5-carboxylate

• IUPAC Name: 9H-fluoren-9-ylmethyl (3aR,6aS)-6a-(hydroxymethyl)-3-oxo-1,3a,4,6-tetrahydrofuro[3,4-c]pyrrole-5-carboxylate
• InChI: InChI=1S/C22H21NO5/c24-12-22-11-23(9-19(22)20(25)28-13-22)21(26)27-10-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19,24H,9-13H2/t19-,22-/m1/s1
• InChI Key: YKJIWWVELGTARG-DENIHFKCSA-N
• Canonical SMILES: C1C2C(=O)OCC2(CN1C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)CO
• Isomeric SMILES: C1[C@@H]2C(=O)OC[C@@]2(CN1C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)CO
• Molecular Formula: C22H21NO5
• Molecular Weight: 379.4 g/mol
• CAS No.: 2408938-54-3

Description

9H-Fluoren-9-ylmethyl (3aR,6aS)-6a-(hydroxymethyl)-3-oxo-1,3a,4,6-tetrahydrofuro[3,4-c]pyrrole-5-carboxylate is a useful research compound. Its molecular formula is C22H21NO5 and its molecular weight is 379.412. The purity is usually 95%.
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Scientific Research Applications

Protective Group in Synthesis

• The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a derivative of fluorene, is used for protecting hydroxy-groups in chemical syntheses. It can be removed conveniently while preserving other base-labile protecting groups, making it useful in complex organic synthesis, such as in the synthesis of nucleic acids (Gioeli & Chattopadhyaya, 1982).

Molecular Structure Studies

• Studies on compounds like 9-oxo-9H-fluorene-1-carboxylic acid have revealed interesting molecular conformations and internal hydrogen bonding. Such studies are essential for understanding molecular interactions and designing new compounds (Coté, Lalancette, & Thompson, 1996).

Development of Fluorescent Sensors

• Fluorene derivatives have been utilized in the development of fluorescent sensors, like Zinpyr family sensors, for detecting zinc ions. These sensors are valuable for biological imaging applications, demonstrating the versatility of fluorene derivatives in biochemistry (Nolan et al., 2006).

Applications in Material Science

• Fluorene-based polymers have been synthesized for applications in material science. These polymers exhibit unique properties like high molecular weights, solubility in various organic solvents, and good thermal stability, making them suitable for use in electronics and optoelectronics (Palai et al., 2010).

Novel Synthesis Techniques

• Research has also focused on developing new synthesis methods for fluorene derivatives. These methods are crucial for producing complex molecules more efficiently and could lead to the discovery of new drugs or materials (Hayoz, Aeby, & Neier, 1993).

Electrochromic Properties

• Studies on copolymers containing fluorene and pyrrole units have been conducted to explore their electrochromic and electrochemical properties. Such polymers have potential applications in display technologies and other electronic devices (Hacioglu, 2019).

Apoptosis Inducers in Cancer Research

• Certain fluorene derivatives have been identified as apoptosis inducers, showing potential as therapeutic agents in cancer treatment. The ability to induce programmed cell death in cancer cells highlights the biomedical significance of fluorene compounds (Kemnitzer et al., 2009).